2-((3-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide

• Molecular Formula: C23H22N4O3S3
• Molecular Weight: 498.6 g/mol
• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C23H22N4O3S3/c1-3-14-7-5-6-8-17(14)24-18(28)13-32-22-25-20-19(21(29)26-22)33-23(31)27(20)15-9-11-16(12-10-15)30-4-2/h5-12H,3-4,13H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: SMGZUOMIBTYUCM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2)SC(=S)N3C4=CC=C(C=C4)OCC

Description

The compound 2-((3-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide features a thiazolo[4,5-d]pyrimidine core, a bicyclic heterocyclic system with sulfur and nitrogen atoms. Key structural elements include:

• Thioxo (C=S) group at position 2, which may enhance redox activity or hydrogen-bonding capacity.
• N-(2-ethylphenyl)acetamide side chain at position 5, offering steric bulk and possible receptor-binding specificity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[3-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N-(2-ethylphenyl)acetamide typically involves multi-step reactions starting from readily available precursors. One common approach involves the condensation of 4-ethoxybenzaldehyde with thiourea to form the thiazolo[4,5-d]pyrimidine scaffold, followed by further functionalization to introduce the ethylphenylacetamide moiety.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently. The process may also involve purification steps such as recrystallization or chromatography to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

2-{[3-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N-(2-ethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, nitrating agents, or alkylating agents can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohol derivatives.

Scientific Research Applications

2-{[3-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N-(2-ethylphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[3-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}-N-(2-ethylphenyl)acetamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure and Substituent Variations

The table below compares the target compound with structurally related analogs from the evidence:

Compound Name / ID	Core Structure	Key Substituents	Bioactivity Notes (if available)	Reference
Target Compound	Thiazolo[4,5-d]pyrimidine	4-Ethoxyphenyl (C₆H₄-OCH₂CH₃), Thioxo (C=S), N-(2-ethylphenyl)acetamide	Hypothesized anticancer/antimicrobial	N/A
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-... acetamide	Thiazolo[4,5-d]pyrimidine	3-Cyano-tetrahydrobenzothiophene, 1,5-dimethylpyrazolyl	Synthetic focus; no bioactivity reported
7-Phenyl-5-thiazolo[4,5-d]pyrimidine derivative (Compound 19)	Thiazolo[4,5-d]pyrimidine	Phenyl (C₆H₅), Hydroxycoumarin	Microwave-assisted synthesis
G1-4: 2-((3-(3,5-Dimethoxybenzyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(6-CF₃-benzothiazol-2-yl)acetamide	Thieno[3,2-d]pyrimidine	3,5-Dimethoxybenzyl, Trifluoromethyl-benzothiazole	48% yield; crystallized from ethanol
Compound 7c (N1-(3-(4-Methoxyphenyl)-7-oxo-5-phenyl-6,7-dihydrothiazolo[4,5-d]pyrimidin-2-ylidene)-... benzimidamide)	Thiazolo[4,5-d]pyrimidine	4-Methoxyphenyl (C₆H₄-OCH₃), Benzamide	IR νmax 1680 cm⁻¹ (C=O); mp 314–315°C dec

Key Observations:

• Core Heterocycle: Thieno[3,2-d]pyrimidine (G1-4) vs. thiazolo[4,5-d]pyrimidine (target): Sulfur placement influences electronic properties and ring puckering, as seen in crystal structures .
• Bioactivity Clues : Thioxo groups (C=S) in the target and Compound 7c may enhance interaction with cysteine-rich targets (e.g., kinases or proteases) compared to oxo (C=O) analogs .

Physicochemical Properties

Compound	Melting Point (°C)	Solubility Trends	Spectroscopic Data (IR/NMR)	Reference
Target Compound	Not reported	Likely low (lipophilic substituents)	Hypothesized C=S stretch ~1200 cm⁻¹	N/A
Compound 7c	314–315 (dec.)	Low (crystalline solid)	IR: 1680 cm⁻¹ (C=O)
Ethyl 7-methyl-3-oxo-...	427–428 K	Soluble in ethyl acetate	Crystallographic dihedral angle 80.94°

Biological Activity

The compound 2-((3-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-ethylphenyl)acetamide , with CAS number 1021225-94-4 , is a thiazolopyrimidine derivative that has garnered attention for its diverse biological activities. This article synthesizes existing research findings on its biological properties, including antimicrobial efficacy, anti-inflammatory potential, and structure-activity relationships.

Property	Value
Molecular Formula	C22H20N4O3S3
Molecular Weight	484.6 g/mol
Structure	Chemical Structure

Biological Activity

Antimicrobial Activity : Research indicates that thiazolopyrimidine derivatives exhibit significant antimicrobial properties. A study evaluated the efficacy of various derivatives against Methicillin-resistant Staphylococcus aureus (MRSA) and found that certain compounds showed superior activity compared to established antibiotics like ketoconazole. The presence of the ethoxy and phenyl groups in the structure likely enhances this antimicrobial potency .

Anti-inflammatory Effects : In addition to antimicrobial properties, compounds within this class have been assessed for their anti-inflammatory effects. A series of in vivo studies demonstrated that these derivatives could reduce inflammation markers in animal models, suggesting potential therapeutic applications in inflammatory diseases .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of thiazolopyrimidine derivatives. Research has shown that modifications in the phenyl rings significantly affect the compound's potency. For instance, the introduction of electron-donating or withdrawing groups can enhance or diminish activity against specific biological targets .

Case Studies

• Study on Antimicrobial Efficacy :
  • A comprehensive evaluation was conducted on a series of thiazolopyrimidine derivatives, including our compound. The results indicated a notable reduction in bacterial growth for MRSA strains when treated with these compounds, highlighting their potential as alternative antimicrobial agents .
• In Vivo Anti-inflammatory Study :
  • An experimental study involving animal models demonstrated that the compound significantly lowered levels of pro-inflammatory cytokines. This suggests its utility in treating conditions characterized by chronic inflammation .
• Mechanistic Insights :
  • Investigations into the mechanism of action revealed that these compounds may inhibit key enzymes involved in bacterial cell wall synthesis and inflammatory pathways. Binding affinity assays confirmed that the compound interacts with specific enzyme active sites, leading to inhibition .